8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazoline]-1-carboxamide

• IUPAC Name: 8-chloro-N-(2-ethoxyphenyl)-4-oxospiro[1,3-dihydroquinazoline-2,4'-piperidine]-1'-carboxamide
• InChI: InChI=1S/C21H23ClN4O3/c1-2-29-17-9-4-3-8-16(17)23-20(28)26-12-10-21(11-13-26)24-18-14(19(27)25-21)6-5-7-15(18)22/h3-9,24H,2,10-13H2,1H3,(H,23,28)(H,25,27)
• InChI Key: IYGYHVFCHKMYQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCC3(CC2)NC4=C(C=CC=C4Cl)C(=O)N3
• Molecular Formula: C21H23ClN4O3
• Molecular Weight: 414.9 g/mol

Description

8'-chloro-N-(2-ethoxyphenyl)-4'-oxo-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazoline]-1-carboxamide is a useful research compound. Its molecular formula is C21H23ClN4O3 and its molecular weight is 414.89. The purity is usually 95%.
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Scientific Research Applications

Cyclofunctionalization and Synthetic Applications

• Cyclofunctionalization of Olefinic Urethanes and Ureas with Halogens : A study demonstrated the cyclization reaction of certain derivatives with halogens, leading to the synthesis of spiro [piperidine-4, 4'(3'H)-quinazolin]-2'(1'H)-one derivatives. This process involves treatment under acidic or basic conditions to achieve the desired halogeno-spiro compounds (Takai, Obase, & Teranishi, 1988).

• Synthesis and Reactions of Spiro[oxirane-2,4-piperidines] : Research into the action of dimethyloxosulfonium methylide on 4-piperidones has paved the way for the preparation of spiro[oxirane-2, 4′-piperidines], acting as alkylating agents to introduce specific moieties onto heteroaromatic compounds such as 4(3H)-quinazolone (Fishman & Cruickshank, 1968).

Pharmacological Screening

• Antihypertensive Agents : Piperidine derivatives with a quinazoline ring system were synthesized and evaluated for their antihypertensive activity. Compounds showing promising results in lowering blood pressure in rat models highlight the therapeutic potential of these molecules (Takai et al., 1986).

• Novel σ-Receptor Ligands : Spiropiperidines were investigated for their affinity towards σ1- and σ2-receptors, with certain derivatives showing high potency and selectivity. This research could contribute to the development of new therapeutic agents targeting these receptors (Maier & Wünsch, 2002).

Green Synthesis Approaches

• Microwave Assisted Solvent-Free Synthesis : The use of phosphotungstic acid as a catalyst for the synthesis of spiro and cyclized quinazolinones under microwave irradiation represents a green chemistry approach, offering a rapid and efficient method for obtaining these compounds (Novanna, Kannadasan, & Shanmugam, 2019).